CID 71350997
Description
CID 71350997 (referred to in ) is a chemical compound isolated from citrus essential oil (CIEO) through vacuum distillation. Its structural characterization, as depicted in Figure 1A, and analytical data (GC-MS chromatogram, mass spectrum) confirm its identity as a volatile organic component of CIEO . The compound’s relative abundance across distillation fractions (Figure 1D) suggests moderate volatility, likely aligning with monoterpenoids or sesquiterpenoids common in essential oils. However, its exact chemical class remains unspecified in the provided evidence.
Properties
Molecular Formula |
CrSn2 |
|---|---|
Molecular Weight |
289.42 g/mol |
InChI |
InChI=1S/Cr.2Sn |
InChI Key |
TUMDMSFQDCNNSI-UHFFFAOYSA-N |
Canonical SMILES |
[Cr].[Sn].[Sn] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of CID 71350997 involves several synthetic routes, each with specific reaction conditions. One common method includes the use of aromatic ring derivatives and specific catalysts to facilitate the formation of the desired compound. The reaction conditions often involve controlled temperatures and pressures to ensure the stability and purity of the compound .
Industrial Production Methods: In industrial settings, the production of this compound is scaled up using advanced techniques such as continuous flow reactors and automated synthesis systems. These methods allow for the efficient and consistent production of the compound, ensuring high yields and quality .
Chemical Reactions Analysis
Types of Reactions: CID 71350997 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications in different fields .
Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve specific solvents, temperatures, and pH levels to optimize the reaction outcomes .
Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions can produce various substituted aromatic compounds .
Scientific Research Applications
CID 71350997 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a probe for studying molecular interactions and pathways. In medicine, it has potential therapeutic applications due to its specific biological activity. In industry, it is used in the production of advanced materials and chemicals .
Mechanism of Action
The mechanism of action of CID 71350997 involves its interaction with specific molecular targets and pathways. It binds to particular receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Comparison with Structurally or Functionally Similar Compounds
Comparison Based on Isolation and Analytical Methods
CID 71350997 was isolated via vacuum distillation and characterized using GC-MS, a method commonly employed for terpenoids in essential oils. For example:
- Limonene (CID 440917) and β-Pinene (CID 14896) are typical citrus oil components isolated through similar distillation and analyzed via GC-MS .
- Oscillatoxin D (CID 101283546) and derivatives () are marine toxins isolated using chromatographic techniques, highlighting methodological parallels in compound purification despite structural differences .
Functional and Therapeutic Comparisons
Contrastingly:
- ChEMBL1724922 and ChEMBL1711746 (Nrf2 inhibitors, ) demonstrate how PubChem CIDs facilitate drug discovery comparisons, even for mechanistically distinct compounds .
Analytical and Physical Properties
A hypothetical comparison table based on distillation behavior and essential oil chemistry:
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